molecular formula C22H27N3O2 B244709 N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide

Cat. No. B244709
M. Wt: 365.5 g/mol
InChI Key: BUQHWZCLTCMAOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide, also known as BPP-10c, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide is not fully understood, but it is believed to act as a modulator of various receptors, including dopamine and serotonin receptors. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By modulating these receptors and inhibiting acetylcholinesterase, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide may have potential therapeutic effects on various diseases.
Biochemical and Physiological Effects:
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has also been shown to increase the levels of dopamine and serotonin in the brain, which may have potential therapeutic effects on various neurological disorders. Additionally, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has several advantages for lab experiments, including its high purity and stability. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide can be easily synthesized in large quantities, making it a cost-effective compound for scientific research. However, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has some limitations, such as its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and neurological disorders. Another direction is to study its mechanism of action in more detail, which may lead to the development of new drugs with improved efficacy and fewer side effects. Additionally, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide can be further modified to improve its solubility and bioavailability, which may increase its potential as a drug candidate.

Synthesis Methods

The synthesis of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide involves the reaction of 4-methylbenzoyl chloride with 4-(4-aminophenyl)piperazine in the presence of a base, such as triethylamine. The resulting intermediate is then reacted with butyryl chloride to yield the final product, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide. The synthesis of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has been optimized to improve its yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has shown potential in various scientific research applications, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has been investigated for its potential as a therapeutic agent for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has been studied for its effects on the central nervous system, such as its ability to modulate dopamine and serotonin receptors. In biochemistry, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide has been used as a tool to study protein-protein interactions and protein-ligand binding.

properties

Molecular Formula

C22H27N3O2

Molecular Weight

365.5 g/mol

IUPAC Name

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-methylbenzamide

InChI

InChI=1S/C22H27N3O2/c1-3-4-21(26)25-15-13-24(14-16-25)20-11-9-19(10-12-20)23-22(27)18-7-5-17(2)6-8-18/h5-12H,3-4,13-16H2,1-2H3,(H,23,27)

InChI Key

BUQHWZCLTCMAOS-UHFFFAOYSA-N

SMILES

CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C

Canonical SMILES

CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.